Cas no 181136-33-4 (3-Bromo-4-methoxybenzohydrazide)

• Product Name: 3-Bromo-4-methoxybenzohydrazide
• CAS No: 181136-33-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD02188626
• CID: 851300
• PubChem ID: 969307
• Update Time: 2025-05-22

3-Bromo-4-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxybenzohydrazide
• 2-bromo-1-methoxybenzene-4-carbohydrazide
• 3-Bromo-4-methoxybenzoyl hydrazine
• 4-Methoxy-3-BroMo Benzoyl Hydrazide
• 3-bromo-4-methoxybenzohydrazide(SALTDATA: FREE)
• DTXSID20359542
• BS-35788
• AKOS000319513
• SY042674
• 181136-33-4
• J-011563
• MFCD02188626
• STK088933
• CS-0217416
• G31068
• Benzoic acid, 3-bromo-4-methoxy-, hydrazide
• EN300-74293

• MDL： MFCD02188626
• Inchi： 1S/C8H9BrN2O2/c1-13-7-3-2-5(4-6(7)9)8(12)11-10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： JMNOKSFPVQAECV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NN)=O)C=CC=1OC

Computed Properties

• Exact Mass: 243.98500
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.559
• Refractive Index: 1.591
• PSA: 64.35000
• LogP: 2.15240

3-Bromo-4-methoxybenzohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-methoxybenzohydrazide

3-Bromo-4-methoxybenzohydrazide (CAS No: 181136-33-4)

3-Bromo-4-methoxybenzohydrazide, a compound with the CAS registry number 181136-33-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 3-position and a methoxy group at the 4-position on a benzene ring, linked to a hydrazide functional group. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 3-bromo-4-methoxybenzohydrazide typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the methoxy group is achieved through nucleophilic aromatic substitution or other suitable methods, followed by the incorporation of the hydrazide group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most promising applications of 3-bromo-4-methoxybenzohydrazide lies in its potential as a precursor for drug development. The hydrazide group is known to facilitate the formation of hydrazones, which are commonly used in medicinal chemistry to modulate biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 3-bromo-4-methoxybenzohydrazide has also been explored for its role in materials science. The bromine atom in its structure contributes to its ability to act as a flame retardant when incorporated into polymers. Recent research has focused on optimizing its compatibility with various polymer matrices to enhance fire safety without compromising mechanical properties.

The toxicological profile of 3-bromo-4-methoxybenzohydrazide is another area of active investigation. While initial studies suggest that it exhibits low acute toxicity, long-term exposure effects and potential bioaccumulation need further evaluation. Regulatory agencies are increasingly emphasizing the importance of thorough toxicity assessments for chemicals used in pharmaceuticals and materials, ensuring their safe use in commercial products.

From an analytical standpoint, the characterization of 3-bromo-4-methoxybenzohydrazide has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, which are critical for maintaining consistency in industrial production.

In conclusion, 3-bromo-4-methoxybenzohydrazide (CAS No: 181136-33-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthesis and application development, position it as a key player in future innovations within the chemical sciences.